1-(5-Ethylpyridin-2-YL)-N-methylmethanamine

• IUPAC Name: 1-(5-ethylpyridin-2-yl)-N-methylmethanamine
• InChI: InChI=1S/C9H14N2/c1-3-8-4-5-9(7-10-2)11-6-8/h4-6,10H,3,7H2,1-2H3
• InChI Key: QJGRCDJXXYZILE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(C=C1)CNC
• Molecular Formula: C9H14N2
• DSSTOX Substance ID: DTXSID20650849
• Molecular Weight: 150.22 g/mol
• CAS RN: 114366-10-8

Description

1-(5-Ethylpyridin-2-YL)-N-methylmethanamine, also known as N-methyl-5-ethylpyridin-2-amine (MEPA) is an organic compound with a wide range of applications in the scientific field. MEPA is a versatile compound that can be used in a variety of laboratory experiments, and it has been studied extensively for its biochemical and physiological effects. In

Scientific Research Applications

Electro-Optic Materials

Research has indicated the potential of heterocycle-based compounds in the development of electro-optic materials. For example, Facchetti et al. (2003) synthesized derivatives that show promise for use in nonlinear optical/electro-optic multilayers, highlighting their application in creating highly transparent, intrinsically acentric layers for electro-optic modulation (Facchetti, Abbotto, Beverina, Boom, Dutta, Evmenenko, Pagani, & Marks, 2003).

Biased Agonists for Therapeutic Applications

Novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine have been identified as biased agonists for serotonin 5-HT1A receptors, showing potential for diversified therapeutic applications versus side effects profiles. Sniecikowska et al. (2020) discovered compounds with differential signaling fingerprints, translating into distinct in vivo profiles for potential use in central nervous system pathologies (Sniecikowska, Głuch-Lutwin, Bucki, Więckowska, Siwek, Jastrzębska-Więsek, Partyka, Wilczyńska, Pytka, Latacz, Przejczowska-Pomierny, Wyska, Wesołowska, Pawłowski, Newman-Tancredi, & Kołaczkowski, 2020).

Synthesis and Reactivity Studies

The synthesis and study of reactions of compounds related to 1-(5-Ethylpyridin-2-YL)-N-methylmethanamine are crucial in organic chemistry. Ikramov et al. (2021) focused on the synthesis of N-oxides of pyridylacetylenic amines, demonstrating the compound's utility in the development of new chemical entities (Ikramov, Ziyadullayev, Khamidjanov, Bojariev, & Khandamov, 2021).

Antimicrobial Activity

The antimicrobial activity of novel oxadiazoles derivatives, incorporating the 1-(5-Ethylpyridin-2-YL) moiety, has been explored, showing significant inhibition against a range of bacterial and fungal strains. This research opens pathways for the development of new antimicrobial agents (Gaonkar, Rai, & Prabhuswamy, 2006).

Catalytic Applications

Compounds based on the 1-(5-Ethylpyridin-2-YL) structure have also been investigated for their potential as catalysts in chemical reactions. Nyamato, Ojwach, & Akerman (2015) developed potentially hemilabile (imino)pyridine palladium(II) complexes, demonstrating their selectivity in ethylene dimerization, which is crucial for industrial chemical processes (Nyamato, Ojwach, & Akerman, 2015).